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Compound of Interest

Compound Name: Arbidol Sulfone

CAS No.: 151455-32-2

Cat. No.: B601530

Get Quote

Executive Summary
Arbidol Sulfone (M8) is a primary oxidative metabolite of Umifenovir (Arbidol), a broad-

spectrum antiviral agent targeting viral fusion proteins (Hemagglutinin in Influenza, Spike in

Coronaviruses).[1] While the parent drug functions as a hydrophobic "molecular glue"

stabilizing the prefusion state of viral glycoproteins, the sulfone metabolite introduces distinct

physicochemical changes—specifically the transition from a thioether (

) to a sulfone (

) moiety.

This technical guide analyzes the predicted biological activity of Arbidol Sulfone. Based on

structure-activity relationship (SAR) principles and metabolic profiling, Arbidol Sulfone is

predicted to retain antiviral potency while exhibiting enhanced aqueous solubility and reduced

cytotoxicity compared to the parent compound. However, its formation represents a terminal

metabolic step, potentially limiting its intracellular residence time compared to the reversibly

oxidized sulfoxide.
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Structural Analysis & Chemoinformatics
The core structural differentiation lies in the oxidation state of the sulfur atom linking the indole

core to the phenyl group.

Physicochemical Shift
Parent (Arbidol): Contains a sulfide (thioether) linkage. Highly lipophilic (LogP ~4.5),

facilitating entry into hydrophobic viral pockets but limiting aqueous solubility.

Metabolite (Arbidol Sulfone): Contains a sulfone group.[2][3] The two additional oxygen

atoms act as hydrogen bond acceptors, increasing polarity.

Table 1: Comparative Physicochemical Properties (Predicted)

Property Arbidol (Parent)
Arbidol Sulfone
(M8)

Impact on
Biological Activity

Linker Thioether (-S-) Sulfone (-SO₂-)

Altered electronic

distribution; increased

rigidity.

H-Bond Acceptors 3 5

Potential for new

interactions with viral

protein backbones.[4]

LogP (Lipophilicity) High (~4.5) Moderate (~3.2)

Improved solubility;

potentially lower

membrane

permeability.

Metabolic Stability
Low (Subject to S-

oxidation)

High (Terminal

oxidation state)

Longer elimination

half-life; reduced

reactive intermediate

formation.

Metabolic Pathway Visualization
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Arbidol undergoes extensive metabolism, primarily via CYP3A4 and FMO enzymes. The

sulfone is a secondary metabolite derived from the sulfoxide or formed directly.
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Figure 1: Metabolic cascade of Umifenovir. The sulfone (M8) represents a stable, oxidized

downstream product of CYP3A4 activity.

Predicted Pharmacodynamics (In Silico Insights)
Mechanism of Action: Fusion Inhibition
Arbidol acts by binding to a hydrophobic cavity in the stem region of the Influenza

Hemagglutinin (HA) trimer, preventing the low-pH induced conformational change required for

membrane fusion [1].[5][6]

Hypothesis for Sulfone Activity: The Arbidol binding pocket is predominantly hydrophobic

(involving residues like Leu, Val, Phe). The introduction of the polar sulfone group presents a

duality:

Risk: Desolvation penalty. The polar sulfone oxygens must shed water to enter the

hydrophobic pocket.

Benefit: Specific Anchoring. The sulfone oxygens can form novel hydrogen bonds with

backbone amides (e.g., HA2 subunit residues) that the parent sulfide cannot, potentially

increasing residence time (off-rate).

Molecular Docking Workflow (Predicted)
To validate the affinity of the sulfone, the following computational workflow is established.
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1. Target Retrieval
(Influenza HA: PDB 5T6N)
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(Focus: Fusion Peptide Pocket)

2. Ligand Preparation
(Arbidol vs. Sulfone)
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5. Scoring (ΔG)
Analyze H-bonds & Steric Clashes
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Figure 2: In silico workflow to compare binding energies of the parent drug vs. the sulfone

metabolite.

Predicted Toxicology
Reduced Cytotoxicity: Sulfides can be metabolically activated to reactive sulfonium species

or thiyl radicals. The sulfone is electronically stable and less likely to form covalent adducts

with cellular proteins.

HERG Channel Liability: Many lipophilic drugs block hERG channels (cardiotoxicity). The

increased polarity of the sulfone typically reduces hERG affinity compared to the parent

lipophilic amine.

Experimental Validation Framework
To transition from prediction to proof, the following protocols are recommended.

Protocol A: Chemical Synthesis of Arbidol Sulfone
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Rationale: Isolation of the metabolite from biological matrices is inefficient. De novo synthesis

via oxidation of Arbidol is required for testing.

Reagents:

Arbidol Hydrochloride (Parent)[7]

m-Chloroperbenzoic acid (mCPBA) or Oxone®

Dichloromethane (DCM)

Saturated NaHCO₃

Step-by-Step Methodology:

Dissolution: Dissolve 1.0 eq of Arbidol HCl in DCM (0.1 M concentration) at 0°C.

Oxidation: Add 2.2 eq of mCPBA portion-wise over 30 minutes. (Note: 1.0 eq yields

sulfoxide; excess yields sulfone).

Reaction: Stir at room temperature for 4 hours. Monitor via TLC (Mobile phase:

Hexane/EtOAc). The sulfone will appear as a more polar spot (lower Rf) than the parent.

Quenching: Wash the reaction mixture with 10% Na₂S₂O₃ (to remove excess peroxide)

followed by saturated NaHCO₃.

Purification: Dry organic layer over MgSO₄, concentrate in vacuo, and purify via silica gel

column chromatography.

Validation: Confirm structure via ¹H-NMR (Look for downfield shift of protons adjacent to the

sulfur) and Mass Spectrometry (M+32 mass shift).

Protocol B: Cytopathic Effect (CPE) Reduction Assay
Rationale: To determine if the structural change impacts antiviral potency (

).

Cell Line: MDCK cells (Influenza) or Vero E6 (Coronaviruses).
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Infection: Infect monolayer cells with virus (MOI 0.01) for 1 hour.

Treatment: Remove virus inoculum. Add serial dilutions of Arbidol Sulfone (0.1 µM – 100

µM) in maintenance media. Include Arbidol Parent as a positive control.

Incubation: Incubate for 48–72 hours at 37°C.

Readout: Measure cell viability using CCK-8 or MTT assay.

Calculation: Plot % inhibition vs. Log[Concentration] to derive

.

Prediction: The Sulfone

is expected to be within 2-5 fold of the parent, potentially slightly higher (less potent) due
to desolvation costs, but with a significantly improved Selectivity Index (

) due to lower toxicity [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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